Cas no 2228631-68-1 (O-2-(4-bromo-3-methylphenyl)propylhydroxylamine)

• Product Name: O-2-(4-bromo-3-methylphenyl)propylhydroxylamine
• CAS No: 2228631-68-1
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6073936
• PubChem ID: 165975175
• Update Time: 2025-06-10

O-2-(4-bromo-3-methylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-3-methylphenyl)propylhydroxylamine
• 2228631-68-1
• EN300-1923234
• O-[2-(4-bromo-3-methylphenyl)propyl]hydroxylamine

• Inchi： 1S/C10H14BrNO/c1-7-5-9(3-4-10(7)11)8(2)6-13-12/h3-5,8H,6,12H2,1-2H3
• InChI Key： IBVFMINWLONEJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C)CON

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-bromo-3-methylphenyl)propylhydroxylamine

Introduction to O-2-(4-bromo-3-methylphenyl)propylhydroxylamine (CAS No. 2228631-68-1)

O-2-(4-bromo-3-methylphenyl)propylhydroxylamine, with the chemical identifier CAS No. 2228631-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a hydroxylamine functional group attached to a propyl chain that is further substituted with a 4-bromo-3-methylphenyl moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of O-2-(4-bromo-3-methylphenyl)propylhydroxylamine includes a brominated aromatic ring system, which is known to enhance its reactivity in various chemical transformations. The presence of both bromine and methyl groups on the phenyl ring contributes to its versatility, allowing it to participate in nucleophilic substitution reactions, cross-coupling reactions, and other synthetic pathways that are crucial for drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can serve as scaffolds for the design of new therapeutic agents. The hydroxylamine group in O-2-(4-bromo-3-methylphenyl)propylhydroxylamine is particularly noteworthy, as it can be easily modified to introduce additional functional groups or to form covalent bonds with other molecules. This flexibility has made it a popular choice for researchers looking to develop inhibitors or modulators of enzymatic pathways.

One of the most promising applications of this compound is in the field of oncology. Studies have shown that hydroxylamine derivatives can exhibit potent inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation. The brominated aromatic ring system of O-2-(4-bromo-3-methylphenyl)propylhydroxylamine further enhances its potential as an anti-cancer agent by facilitating interactions with biological targets and improving drug bioavailability.

Furthermore, the compound has shown promise in preclinical studies as a precursor for the synthesis of small molecule drugs targeting neurological disorders. The unique structural features of O-2-(4-bromo-3-methylphenyl)propylhydroxylamine allow it to interact with specific receptors and ion channels in the brain, making it a candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of O-2-(4-bromo-3-methylphenyl)propylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the bromination of 3-methylphenol, followed by the introduction of a propyl group via nucleophilic substitution. The final step involves the hydroxylation of the propyl chain to introduce the hydroxylamine functional group.

Recent advancements in synthetic chemistry have enabled more efficient and sustainable methods for producing this compound. For instance, catalytic methods using transition metals have been developed to improve reaction efficiency and reduce waste. These innovations not only enhance the scalability of O-2-(4-bromo-3-methylphenyl)propylhydroxylamine production but also align with green chemistry principles by minimizing environmental impact.

In addition to its pharmaceutical applications, O-2-(4-bromo-3-methylphenyl)propylhydroxylamine has found utility in materials science and chemical biology. Its ability to undergo selective modifications makes it a valuable tool for studying protein-ligand interactions and for developing novel biomaterials. Researchers have utilized this compound to create probes that can visualize biological processes at the molecular level, providing insights into complex cellular mechanisms.

The future prospects for O-2-(4-bromo-3-methylphenyl)propylhydroxylamine are vast, with ongoing research exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential and translating laboratory discoveries into clinical treatments.